Tert-butyl 3-[4-(chloromethyl)-1,3-oxazol-5-yl]azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[4-(chloromethyl)-1,3-oxazol-5-yl]azetidine-1-carboxylate
• InChI: InChI=1S/C12H17ClN2O3/c1-12(2,3)18-11(16)15-5-8(6-15)10-9(4-13)14-7-17-10/h7-8H,4-6H2,1-3H3
• InChI Key: LWLVRBUSQDNMEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)C2=C(N=CO2)CCl
• Molecular Formula: C12H17ClN2O3
• Molecular Weight: 272.73 g/mol

Description

Tert-butyl 3-[4-(chloromethyl)-1,3-oxazol-5-yl]azetidine-1-carboxylate is a chemical compound that has been used in scientific research for various applications.

Scientific Research Applications

Synthesis of Complex Carbohydrates

One study detailed the synthesis of complex carbohydrates, employing tert-butyl azidoformate in reactions to achieve highly stereoselective synthesis of 3-amino-3-deoxy-D-altrose and derivatives. This process involves regioisomeric triazolines yielding aziridines and subsequent rearrangement into protected amines, demonstrating the compound's utility in synthesizing biologically significant molecules (Nativi, Reymond, & Vogel, 1989).

Medicinal Chemistry and Drug Development

Another application in medicinal chemistry involves the gram-scale synthesis of protected 3-haloazetidines, where tert-butyl 3-[4-(chloromethyl)-1,3-oxazol-5-yl]azetidine-1-carboxylate serves as a precursor for high-value azetidine-3-carboxylic acid derivatives. These compounds are crucial for developing pharmaceuticals, highlighting the compound's role in drug discovery and development (Ji, Wojtas, & Lopchuk, 2018).

Advanced Material Synthesis

The compound's utility extends to material science, particularly in synthesizing silylmethyl-substituted aziridines and azetidines as masked dipoles for formal cycloaddition reactions. This approach enables the efficient generation of imidazoline, oxazolidine, and tetrahydropyrimidine products, illustrating its importance in creating novel materials with potential applications in various industries (Yadav & Sriramurthy, 2005).

Chemical Synthesis Methodology

In chemical synthesis methodology, the compound is pivotal in synthesizing azetidine medicinal intermediates, showcasing the versatility and importance of tert-butyl 3-[4-(chloromethyl)-1,3-oxazol-5-yl]azetidine-1-carboxylate in developing new synthetic routes and methodologies for producing critical pharmaceutical intermediates (Yang, 2010).

Peptide Synthesis

Furthermore, its role in peptide synthesis is underscored by its involvement in carbodiimide-mediated reactions, demonstrating its utility in forming peptide bonds and constructing peptides, a fundamental process in developing therapeutic peptides and studying protein functions (Benoiton & Chen, 1981).